N-(2-benzylphenyl)-3,4-dimethoxybenzamide

• IUPAC Name: N-(2-benzylphenyl)-3,4-dimethoxybenzamide
• InChI: InChI=1S/C22H21NO3/c1-25-20-13-12-18(15-21(20)26-2)22(24)23-19-11-7-6-10-17(19)14-16-8-4-3-5-9-16/h3-13,15H,14H2,1-2H3,(H,23,24)
• InChI Key: CZDSZMIUEQFELV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2CC3=CC=CC=C3)OC
• Molecular Formula: C22H21NO3
• Molecular Weight: 347.4 g/mol

Description

N-(2-benzylphenyl)-3,4-dimethoxybenzamide is an organic compound that belongs to the class of benzamides. This compound is characterized by the presence of a benzyl group attached to the nitrogen atom and two methoxy groups attached to the benzene ring. Benzamides are known for their diverse biological activities and are often studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-benzylphenyl)-3,4-dimethoxybenzamide typically involves the reaction of 2-benzylphenylamine with 3,4-dimethoxybenzoyl chloride. The reaction is carried out in the presence of a base such as triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction. The reaction is usually performed in an organic solvent like dichloromethane or chloroform at room temperature. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification steps may involve more advanced techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(2-benzylphenyl)-3,4-dimethoxybenzamide can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form hydroxyl groups.

Reduction: The benzamide group can be reduced to form the corresponding amine.

Substitution: The methoxy groups can be substituted with other functional groups such as halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous conditions.

Substitution: Reagents such as halogens (e.g., bromine, chlorine) in the presence of a catalyst like iron(III) chloride (FeCl3).

Major Products Formed

Oxidation: Formation of N-(2-benzylphenyl)-3,4-dihydroxybenzamide.

Reduction: Formation of N-(2-benzylphenyl)-3,4-dimethoxybenzylamine.

Substitution: Formation of N-(2-benzylphenyl)-3,4-dihalobenzamide or N-(2-benzylphenyl)-3,4-dialkylbenzamide.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2-benzylphenyl)-3,4-dimethoxybenzamide involves its interaction with specific molecular targets in the body. The compound may bind to enzymes or receptors, inhibiting their activity or modulating their function. The exact pathways involved depend on the specific biological context and the target molecules.

Comparison with Similar Compounds

Similar Compounds

• N-(2-benzylphenyl)-3,4-dihydroxybenzamide
• N-(2-benzylphenyl)-3,4-dimethoxybenzylamine
• N-(2-benzylphenyl)-3,4-dihalobenzamide

Uniqueness

N-(2-benzylphenyl)-3,4-dimethoxybenzamide is unique due to the presence of both benzyl and methoxy groups, which confer specific chemical and biological properties. The methoxy groups can influence the compound’s solubility and reactivity, while the benzyl group can affect its binding affinity to molecular targets.